4-Pentylcyclohexanecarbohydrazide

• IUPAC Name: 4-pentylcyclohexane-1-carbohydrazide
• InChI: InChI=1S/C12H24N2O/c1-2-3-4-5-10-6-8-11(9-7-10)12(15)14-13/h10-11H,2-9,13H2,1H3,(H,14,15)
• InChI Key: MBWRHUSKMKZTLJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C(=O)NN
• Molecular Formula: C12H24N2O
• DSSTOX Substance ID: DTXSID50377491
• Molecular Weight: 212.33 g/mol
• CAS No.: 454473-85-9

Description

4-Pentylcyclohexanecarbohydrazide (4-PCH) is an organic compound consisting of a cyclohexane ring and a hydrazide group. It is a versatile compound with a wide range of uses and applications in the scientific and industrial fields. 4-PCH has been found to have a variety of biochemical and physiological effects, making it a useful tool for laboratory experiments and research.

Scientific Research Applications

Polymer Processing and Material Science

4-Pentylcyclohexanecarbohydrazide and its derivatives find applications in polymer processing and material science. For example, isotactic poly(4-methyl-1-pentene) (P4M1P), a widely used polymer in industrial applications, especially in medical products, can be produced as micro- or nanofibers, expanding its usefulness across a range of medical applications. Different solvent systems, including cyclohexane and its mixtures, play a significant role in the spinnability of fibers and their morphological appearance (Lee, Givens, Chase, & Rabolt, 2006).

Pharmaceutical and Medicinal Chemistry

Compounds related to this compound are synthesized for their potential antibacterial activities. For instance, certain compounds synthesized under ultrasonic conditions have shown convincing activities against Gram-positive bacteria, offering new avenues for pharmaceutical research (Dabholkar & Ansari, 2008).

Analytical Chemistry

In analytical chemistry, derivatives of this compound are used in developing methods for the determination of metabolites in biological matrices. For example, a high-performance liquid chromatographic method utilizes semicarbazide, a derivative, for the determination of activated cyclophosphamide metabolites in human plasma and red blood cells (Huitema et al., 2000).

Neuroscience Research

In neuroscience, compounds with structural similarity to this compound are used in the synthesis of novel compounds for antiepileptic activity. This demonstrates the compound's relevance in the development of new neurological medications (Rajak et al., 2013).

Liquid Crystal Research

The compound and its derivatives have applications in the study and design of liquid crystals. For instance, the introduction of a tricarbosilane end-group in a mesogenic scaffold derived from an axially chiral biphenyl with a large transverse dipole moment to promote the formation of a chiral smectic C phase demonstrates the compound's utility in advanced material science (Ahmed et al., 2018).

Safety and Hazards

The safety information for 4-Pentylcyclohexanecarbohydrazide indicates that it may be harmful if swallowed, inhaled, or comes into contact with skin. It is recommended to use personal protective equipment and ensure good ventilation when handling this compound.